Cas no 26359-15-9 (3-Hydroxy-3-(thiophen-2-yl)propanoic acid)

• Product Name: 3-Hydroxy-3-(thiophen-2-yl)propanoic acid
• CAS No: 26359-15-9
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 5710912
• PubChem ID: 22925337
• Update Time: 2025-06-13

3-Hydroxy-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-(thiophen-2-yl)propanoic acid
• 26359-15-9
• 3-Hydroxy-3-(thiophen-2-yl)propanoicacid
• EN300-1256113
• SCHEMBL4446826
• AKOS011682797

• Inchi： 1S/C7H8O3S/c8-5(4-7(9)10)6-2-1-3-11-6/h1-3,5,8H,4H2,(H,9,10)
• InChI Key： YBNGRRHDHNOFAS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)O)O

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-Hydroxy-3-(thiophen-2-yl)propanoic acid

Comprehensive Overview of 3-Hydroxy-3-(thiophen-2-yl)propanoic acid (CAS No. 26359-15-9): Properties, Applications, and Industry Insights

3-Hydroxy-3-(thiophen-2-yl)propanoic acid (CAS No. 26359-15-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene-derived carboxylic acid features a unique molecular structure combining a hydroxy group and thiophene ring, making it valuable for synthesizing bioactive molecules and functional materials. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in green chemistry applications.

The compound's CAS registry number 26359-15-9 serves as a critical identifier in chemical databases, particularly for researchers investigating heterocyclic compound derivatives. Its thiophene moiety contributes to electron-rich properties, which are exploited in developing organic semiconductors and conductive polymers – areas experiencing rapid growth due to advancements in flexible electronics and wearable technology. Industry reports indicate rising interest in such sulfur-containing intermediates for next-generation OLED materials.

From a synthetic chemistry perspective, 3-Hydroxy-3-(thiophen-2-yl)propanoic acid demonstrates remarkable versatility. Its beta-hydroxy acid functionality allows for diverse transformations, including dehydration reactions to form α,β-unsaturated derivatives or esterification for polymer precursors. These characteristics make it particularly relevant to current trends in sustainable chemical production, where researchers prioritize atom-economical routes and biodegradable materials. Analytical techniques like HPLC purity analysis and NMR structural confirmation are essential for quality control during its preparation.

In pharmaceutical contexts, this compound serves as a precursor for thiophene-based drug candidates, with published studies exploring its incorporation into molecules targeting neurological and metabolic disorders. The hydroxy acid pharmacophore is notably valuable in designing prodrugs with improved bioavailability, addressing a key challenge in modern drug development. Regulatory-compliant manufacturers emphasize strict adherence to ICH guidelines when producing this intermediate for clinical research applications.

Material scientists have investigated CAS 26359-15-9 for its potential in creating self-assembling monolayers (SAMs) on metal surfaces, with applications ranging from corrosion inhibition to biosensor development. The compound's ability to coordinate with transition metals while maintaining its aromatic thiophene system makes it particularly interesting for surface modification technologies. These developments coincide with increased market demand for functional coatings in electronics and medical devices.

Quality specifications for 3-Hydroxy-3-(thiophen-2-yl)propanoic acid typically include parameters such as ≥98% purity (by GC analysis), controlled residual solvents, and precise melting point ranges (generally 110-113°C). Storage recommendations emphasize protection from moisture and light, with many suppliers offering customized analytical certificates including mass spectrometry data and chromatograms. Such documentation meets the rigorous standards required by research institutions and industrial end-users.

Environmental considerations surrounding this compound focus on its biodegradation pathways and eco-toxicity profile, reflecting the chemical industry's shift toward greener alternatives. Recent life cycle assessment studies have evaluated production methods for thiophene derivatives to minimize energy consumption and waste generation. These efforts align with global initiatives promoting green chemistry principles in specialty chemical manufacturing.

The commercial availability of 26359-15-9 has expanded significantly, with major chemical suppliers now offering gram-to-kilogram quantities under various packaging configurations. Market analysts note particular demand from regions with strong pharmaceutical R&D infrastructure and emerging electronic materials sectors. Pricing trends reflect both the compound's synthetic complexity and its growing utility across multiple high-tech applications.

Future research directions for this compound may explore its potential in metal-organic frameworks (MOFs) or as a template for molecular imprinting technologies. The combination of its hydrogen-bonding capacity and aromatic characteristics presents opportunities in supramolecular chemistry applications. Such developments would further enhance the value proposition of this versatile thiophene derivative in advanced material science.